Cas no 1396857-48-9 (3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1396857-48-9
• MF: C₂₂H₂₉N₃O₅
• MW: 415.48276591301
• CID: 5400784
• PubChem ID: 71796456
• Update Time: 2025-10-19

3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide
• AKOS024547324
• 1396857-48-9
• N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• 5-(2,5-dimethoxyphenyl)-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2-methylpyrazole-3-carboxamide
• F6279-0073
• VU0543108-1

• Inchi： 1S/C22H29N3O5/c1-25-19(12-18(24-25)17-11-15(27-2)7-8-20(17)28-3)21(26)23-13-16-14-29-22(30-16)9-5-4-6-10-22/h7-8,11-12,16H,4-6,9-10,13-14H2,1-3H3,(H,23,26)
• InChI Key： LAKCLJSHLYXSBK-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2=CC(C3C=C(C=CC=3OC)OC)=NN2C)=O)COC21CCCCC2

Computed Properties

• Exact Mass: 415.21072103g/mol
• Monoisotopic Mass: 415.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1396857-48-9)

The compound 3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS No. 1396857-48-9, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a dimethoxyphenyl moiety and a spirocyclic dioxolane system, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to the development of novel therapeutics.

One of the key aspects of 3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide is its pyrazole-carboxamide core, a structural motif commonly found in bioactive compounds. This core is known for its ability to interact with a wide range of biological targets, including enzymes and receptors. The presence of the dimethoxyphenyl group further enhances its binding affinity and selectivity, making it a valuable scaffold for drug design. Recent studies have explored its potential in addressing conditions related to inflammation and metabolic disorders, aligning with current trends in precision medicine.

In the context of modern drug discovery, the demand for spirocyclic compounds like 3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide has surged due to their three-dimensional complexity and improved pharmacokinetic properties. The 1,4-dioxaspiro[4.5]decane fragment in this molecule contributes to its stability and bioavailability, which are critical factors in the development of orally active drugs. This aligns with the growing interest in small molecule therapeutics that can target hard-to-treat diseases with minimal side effects.

The synthesis of CAS No. 1396857-48-9 involves multi-step organic transformations, highlighting the importance of advanced synthetic methodologies in modern chemistry. Researchers often employ cross-coupling reactions and amide bond formations to construct its intricate framework. The compound's lipophilicity and hydrogen-bonding capacity are carefully optimized to ensure its efficacy in biological systems. These attributes make it a subject of interest in academic and industrial research, particularly in the development of next-generation pharmaceuticals.

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In conclusion, 3-(2,5-dimethoxyphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-methyl-1H-pyrazole-5-carboxamide represents a fascinating area of research with broad implications for medicine and chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a standout example of modern drug design. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments that address some of today's most pressing health challenges.